N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)cinnamamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)cinnamamide, also known as TPCA-1, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. TPCA-1 belongs to the class of pyridine-based compounds and has been studied extensively for its anti-inflammatory properties.
Scientific Research Applications
- Copper-Catalyzed Csp3-H Oxidation : Researchers have developed an efficient method for synthesizing pyridin-2-yl-methanones from pyridin-2-yl-methanes using copper catalysis. This direct Csp3-H oxidation approach, conducted under mild conditions with water, yields moderate to good product yields. The reaction is applicable to pyridin-2-yl-methanes containing aromatic rings like substituted benzene, thiophene, thiazole, pyridine, and triazine .
- The compound’s intricate photophysical behavior arises from the coexistence of two moieties: an extended polycyclic nitrogen-rich motif (TT) rigidified by π–π stacking interactions and short C–H⋯N hydrogen bonds, along with a fragment (Py) that exhibits partial conformational freedom .
- In Vitro Anti-Tubercular Screening : Researchers have evaluated the compound’s anti-tubercular potential. Cell viability assays revealed its effects on cell survival at various concentrations. Determining the IC50 values from dose-response curves provides insights into its efficacy .
- Morphological Changes in Tumor Cells : The compound, along with related derivatives, has been investigated for its impact on MCF-7 tumor cells. Morphological and nuclear changes were observed, highlighting its potential as an anticancer agent .
Catalysis and Synthesis
Photophysical Behavior
Anti-Tubercular Activity
Anticancer Properties
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various targets, such as tyrosine kinases .
Mode of Action
It’s worth noting that similar compounds have been shown to inhibit the activity of tyrosine kinases . This inhibition occurs through the formation of hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
Similar compounds have been shown to affect pathways related to the activity of tyrosine kinases .
Result of Action
Similar compounds have been shown to have immunosuppressive activity .
properties
IUPAC Name |
(E)-3-phenyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2OS/c22-19(7-6-15-4-2-1-3-5-15)21-13-16-8-10-20-18(12-16)17-9-11-23-14-17/h1-12,14H,13H2,(H,21,22)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMLKNGGNLCLXSI-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.